Cas no 1891644-03-3 (1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-ol
• CAS No: 1891644-03-3
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 6461003
• PubChem ID: 117411668
• Update Time: 2025-05-20

1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-ol
• 1891644-03-3
• EN300-1924732
• 1-[(2-bromo-4,5-difluorophenyl)methyl]cyclopropan-1-ol

• Inchi： 1S/C10H9BrF2O/c11-7-4-9(13)8(12)3-6(7)5-10(14)1-2-10/h3-4,14H,1-2,5H2
• InChI Key： BCRFNUNAQHYLGK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC1(CC1)O)F)F

Computed Properties

• Exact Mass: 261.98048g/mol
• Monoisotopic Mass: 261.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-ol

Introduction to CAS No. 1891644-03-3: 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-ol

The compound CAS No. 1891644-03-3, also known as 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-ol, is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its complex structure and potential applications in drug development and advanced materials. Recent studies have highlighted its role in the synthesis of bioactive molecules and its ability to serve as a versatile building block in medicinal chemistry.

The molecular structure of 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-ol is characterized by a cyclopropane ring attached to a substituted phenyl group. The phenyl ring is further substituted with bromine and two fluorine atoms at the 2-, 4-, and 5-positions, respectively. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an ideal candidate for various chemical transformations. The presence of the cyclopropane ring introduces additional strain and reactivity, which can be exploited in synthetic pathways to generate diverse products.

Recent advancements in synthetic methodology have enabled the efficient synthesis of CAS No. 1891644-03-3 using a combination of palladium-catalyzed coupling reactions and directed metallation techniques. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for large-scale applications. Researchers have also explored the use of this compound as an intermediate in the construction of complex natural product analogs, demonstrating its versatility in organic synthesis.

In terms of biological activity, 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-ol has shown promising results in preliminary assays targeting various enzymes and receptors. Its unique structure allows for interactions with specific protein domains, potentially leading to the development of novel therapeutic agents. Ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its safety profile for potential clinical applications.

From a materials science perspective, this compound has been investigated for its potential use in the development of advanced polymers and nanomaterials. Its ability to undergo controlled polymerization under specific conditions makes it a valuable precursor for functional materials with tailored properties. Recent research has demonstrated its application in the synthesis of stimuli-responsive polymers, which can find uses in drug delivery systems and smart materials.

In conclusion, CAS No. 1891644-03-3 or 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-ol is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play a pivotal role in advancing both academic research and industrial innovations.